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Introduction
C14 polyacetylenes are a class of naturally occurring bioactive lipids characterized by a 14-

carbon backbone containing multiple carbon-carbon triple bonds, often in conjugation with

double bonds. These compounds are predominantly found in plants belonging to the Apiaceae,

Araliaceae, and Asteraceae families. Historically, polyacetylenes have been investigated for

their diverse pharmacological activities, including cytotoxic, anti-inflammatory, antimicrobial,

and neuroprotective effects. The unique structural features of C14 polyacetylenes, particularly

the arrangement of their unsaturated bonds, are crucial for their biological activity. This guide

provides a comprehensive overview of the core aspects of C14 polyacetylene compounds,

including their sources, biological activities, mechanisms of action, and detailed experimental

protocols for their study.

Chemical Structures and Natural Sources
C14 polyacetylenes exhibit significant structural diversity, with variations in the number and

position of triple and double bonds, as well as the presence of functional groups such as

hydroxyls, epoxides, and pyrones. Notable examples include echinophorins from Echinophora

platyloba and coreosides from Coreopsis tinctoria.

Table 1: Prominent C14 Polyacetylene Compounds and Their Natural Sources
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Compound Name Chemical Structure Natural Source(s)

Echinophorin A C14H12O3 Echinophora platyloba

Echinophorin B C14H14O3 Echinophora platyloba

Echinophorin D C14H10O3 Echinophora platyloba

Coreoside E C20H28O6 Coreopsis tinctoria

Capillin C12H8O Artemisia monosperma

Lobetyol C14H20O3 Codonopsis lanceolata

Lobetyolin C20H30O8 Codonopsis lanceolata

Biological Activities and Quantitative Data
C14 polyacetylenes have demonstrated a range of biological activities, with significant potential

for therapeutic applications. The following tables summarize the available quantitative data for

some of the key bioactivities.

Anti-inflammatory and Analgesic Activity
The anti-inflammatory and analgesic properties of certain C14 polyacetylenes are mediated, at

least in part, through the modulation of the TRPA1 ion channel.[1][2][3][4]

Table 2: Modulation of TRPA1 Channel by Echinophorins[2]

Compound
Efficacy (% of AITC
response)

Potency (EC50, μM)

Echinophorin A 81.0 ± 3.3 20.3 ± 3.2

Echinophorin B 82.0 ± 2.8 25.0 ± 3.0

Echinophorin D 51.7 ± 1.3 30.9 ± 2.8

AITC (Allyl isothiocyanate) was

used as a positive control.
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Cytotoxic Activity
Several C14 polyacetylenes have shown potent cytotoxic effects against various cancer cell

lines, suggesting their potential as anticancer agents.

Table 3: Cytotoxicity of C14 Polyacetylene Compounds

Compound/Mixture Cell Line Activity (IC50) Reference

Capillin
MIA PaCa-2

(Pancreatic)
< 10 µM [5]

H729 (Colon) < 10 µM [5]

HEp-2 (Laryngeal) < 10 µM [5]

A549 (Lung) < 10 µM [5]

CLP (C14

Polyacetylene-rich

fraction)

A549 (Lung) 8.6 µg/mL (72h) [6]

CLP is a

polyacetylene-rich

fraction from

Codonopsis

lanceolata containing

lobetyol and

lobetyolin.

Antimicrobial Activity
Certain C14 polyacetylene glycosides have demonstrated significant antimicrobial activity.

Table 4: Antimicrobial Activity of Coreoside E[7]
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Microorganism Activity (MIC, µM)

Staphylococcus aureus 27 ± 0.27

Bacillus anthracis 18 ± 0.40

Mechanisms of Action and Signaling Pathways
The biological effects of C14 polyacetylenes are exerted through various molecular

mechanisms, with the modulation of specific signaling pathways being a key aspect.

TRPA1 Channel Modulation
Echinophorins A, B, and D have been identified as modulators of the Transient Receptor

Potential Ankryin 1 (TRPA1) channel, a non-selective cation channel involved in pain,

inflammation, and respiratory processes.[1][2][3][4] Activation of TRPA1 by these compounds

leads to an influx of Ca2+, which can trigger downstream signaling events contributing to their

analgesic and anti-inflammatory effects. The arrangement of two triple bonds and one double

bond in the C14 backbone is considered vital for this activity.[1][3]
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Figure 1: Activation of the TRPA1 channel by C14 polyacetylenes.

NF-κB Signaling Pathway
Polyacetylenes, in general, have been shown to exert anti-inflammatory effects by inhibiting the

NF-κB signaling pathway.[8] This pathway is a central regulator of inflammation, controlling the

expression of pro-inflammatory genes. While direct evidence for C14 polyacetylenes is still

emerging, it is plausible that they share this mechanism. Inhibition of NF-κB activation would

lead to a downstream reduction in the production of inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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